Cas no 1105230-44-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• CAS No: 1105230-44-1
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 6348946
• PubChem ID: 30866615
• Update Time: 2025-10-30

N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• VU0646283-1
• AKOS024512254
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide
• F5528-0020
• 1105230-44-1
• N-(1,3-benzodioxol-5-ylmethyl)-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C24H24N4O3/c29-24(25-15-17-6-8-21-22(14-17)31-16-30-21)19-10-12-28(13-11-19)23-9-7-20(26-27-23)18-4-2-1-3-5-18/h1-9,14,19H,10-13,15-16H2,(H,25,29)
• InChI Key： HZOSIUJOZIKVSV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(C3C=CC=CC=3)N=N2)CC1)NCC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 416.18484064g/mol
• Monoisotopic Mass: 416.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide (CAS No. 1105230-44-1)

N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide, identified by its CAS number 1105230-44-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a piperidine core, which is a common structural motif in many bioactive substances. The presence of a benzodioxolyl group and a phenylpyridazine moiety further enhances its potential as a pharmacophore, making it a candidate for various therapeutic applications.

The benzodioxolyl group, also known as an oxygenated heterocycle, is known for its role in conferring specific biological activities. In particular, this moiety has been extensively studied for its interactions with biological targets, including enzymes and receptors. The oxygen atoms within the benzodioxolyl ring can form hydrogen bonds with polar residues in proteins, thereby modulating the binding affinity and specificity of the compound. This feature makes it particularly valuable in the design of molecules targeting neurological and cardiovascular diseases.

The phenylpyridazine component of N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide adds another layer of complexity to its pharmacological profile. Pyridazine derivatives are known for their ability to interact with various biological targets, including kinases and other enzyme systems. The phenyl ring attached to the pyridazine core can further influence the electronic properties of the molecule, thereby affecting its binding interactions. This dual functionality makes the compound a promising candidate for multitarget drug design, where simultaneous modulation of multiple biological pathways is desired.

In recent years, there has been a growing interest in the development of multitarget drugs that can simultaneously interact with multiple disease-related targets. This approach has shown promise in addressing complex diseases such as cancer and neurodegenerative disorders. N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide embodies this concept by integrating multiple pharmacophoric elements into a single molecular framework. The combination of the benzodioxolyl and phenylpyridazine groups provides a unique set of interactions that could potentially lead to enhanced therapeutic efficacy.

The piperidine ring itself is another key feature that contributes to the biological activity of this compound. Piperidines are widely recognized for their role as pharmacophores in medicinal chemistry due to their ability to mimic the conformational flexibility of natural amino acids. This flexibility allows piperidine-based compounds to fit into binding pockets of biological targets with high affinity. Additionally, piperidines can undergo various chemical modifications, making them versatile scaffolds for drug design.

Recent studies have highlighted the potential of N-(2H-1,3-benzodioxol-5-yl)methyl-1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamide in several therapeutic areas. For instance, preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression. The benzodioxolyl group has been shown to interact with specific residues in the active site of these kinases, while the phenylpyridazine moiety can further stabilize the binding interaction. These findings are particularly intriguing given the increasing recognition of kinase inhibitors as effective anticancer agents.

Furthermore, there is evidence suggesting that this compound may have applications in treating neurological disorders. The piperidine core has been associated with compounds that modulate neurotransmitter systems, making it a promising scaffold for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The benzodioxolyl group may also contribute to these effects by interacting with specific neurotransmitter receptors or transporters.

The synthesis of N-(2H-1,3-benzodioxol-5-ylmethyl)-1-(6-phenoxy-pyridazin)-4-carboxamid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as carboxylation and amidation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the phenylpyridazine moiety efficiently.

In conclusion, N-(2H - 1 , 3 - BENZODIOXOL - 5 - YLMETHYL ) - 1 - ( 6 - PHENOXY-PYRIDAZIN ) - 4 - CARBOXAMIDE represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The integration of multiple pharmacophoric elements into a single molecular framework makes this compound a promising candidate for multitarget drug design. Further research is warranted to fully elucidate its biological activity and explore its potential in treating various diseases.